6-Phenoxypicolinonitrile

• Molecular Formula: C12H8N2O
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 6-phenoxypyridine-2-carbonitrile
• InChI: InChI=1S/C12H8N2O/c13-9-10-5-4-8-12(14-10)15-11-6-2-1-3-7-11/h1-8H
• InChI Key: OQCMPSSUMHMATF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=N2)C#N

Description

6-Phenoxypicolinonitrile is a useful research compound. Its molecular formula is C12H8N2O and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Next, to a solution of the resulting 2-bromo-phenoxy-pyridine (1.0 g, 4.0 mmol) in N,N-dimethylformamide (30 mL) were added zinc cyanide (940 mg, 8.0 mmol) and tetrakis(triphenylphosphine)palladium(0) (924 mg, 0.8 mmol) under nitrogen atmosphere, and the mixture was stirred at 100° C. for 1 hour. The reaction mixture was allowed to room temperature, ethyl acetate and water were added for partitioning, the organic layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was evaporated, the residue was purified by silica gel column chromatography (hexane:ethyl acetate=10:1), and 6-phenoxy-pyridine-2-carbonitrile (524 mg, 67%) was obtained as a white solid.